Cas no 899981-55-6 (5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899981-55-6
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5490926
• Update Time: 2025-06-20

5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(2-chlorophenyl)methyl]-N-(2-methoxy-5-methylphenyl)triazole-4-carboxamide
• 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O2/c1-11-7-8-15(26-2)14(9-11)21-18(25)16-17(20)24(23-22-16)10-12-5-3-4-6-13(12)19/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： SBVQPEKMCWZXPH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C(N)=C(C(NC2=CC(C)=CC=C2OC)=O)N=N1

Additional information on 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(2-Chlorophenyl)methyl-N-(2-Methoxy-5-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-Amino-1-(2-Chlorophenyl)methyl-N-(2-Methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-55-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole core and functional groups, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is particularly noteworthy. The triazole ring, a five-membered heterocyclic compound containing two nitrogen atoms and three carbon atoms, is a key feature that contributes to its stability and reactivity. The presence of an amino group at the 5-position of the triazole ring enhances its basicity and can facilitate interactions with biological targets. Additionally, the 1-(2-chlorophenyl)methyl substituent and the N-(2-methoxy-5-methylphenyl) group provide structural diversity and potential for modulating biological activity.

The synthesis of 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has been explored through various methods. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming 1,2,3-triazoles. This "click" chemistry technique allows for the rapid assembly of complex molecules with high yields and minimal side products. Another method involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form the desired triazole derivative.

In terms of biological activities, 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The compound's ability to selectively target these kinases without affecting other essential enzymes makes it a valuable candidate for drug development.

Beyond enzyme inhibition, 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life in animal models, which are important considerations for its further development as a therapeutic agent.

In addition to its therapeutic potential, 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the function of specific proteins and pathways in living systems. For example, it can be used as a probe to study the role of kinases in cellular signaling processes or to identify novel protein-protein interactions.

The safety profile of 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 5-amino-1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-55-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.